(Z)-Thiothixene
(Z)-Thiothixene
Thiothixene is a thioxanthene derivative and a dopamine antagonist with antipsychotic property. Thiothixene blocks postsynaptic dopamine receptors in the mesolimbic system and medullary chemoreceptor trigger zone, thereby decreasing dopamine activity leading to decreased stimulation of the vomiting center and psychotic effects, such as hallucinations and delusions. In addition, this agent blocks the D2 somatodendritic autoreceptor, thereby increasing dopamine turnover. Thiothixene possesses weak affinity for the histamine H1 and alpha-adrenergic receptors.
Thiothixene, also known as navane or p-4657 b, belongs to the class of organic compounds known as thioxanthenes. These are organic polycyclic compounds containing a thioxanthene moiety, which is an aromatic tricycle derived from xanthene by replacing the oxygen atom with a sulfur atom. Thiothixene is a drug which is used for the management of schizophrenia. Thiothixene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Thiothixene has been detected in multiple biofluids, such as urine and blood. Within the cell, thiothixene is primarily located in the membrane (predicted from logP).
Thiothixene is a N-methylpiperazine. It has a role as an anticoronaviral agent.
Thiothixene, also known as navane or p-4657 b, belongs to the class of organic compounds known as thioxanthenes. These are organic polycyclic compounds containing a thioxanthene moiety, which is an aromatic tricycle derived from xanthene by replacing the oxygen atom with a sulfur atom. Thiothixene is a drug which is used for the management of schizophrenia. Thiothixene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Thiothixene has been detected in multiple biofluids, such as urine and blood. Within the cell, thiothixene is primarily located in the membrane (predicted from logP).
Thiothixene is a N-methylpiperazine. It has a role as an anticoronaviral agent.
Brand Name:
Vulcanchem
CAS No.:
3313-26-6
VCID:
VC0151723
InChI:
InChI=1S/C23H29N3O2S2/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26/h4-5,7-11,17H,6,12-16H2,1-3H3/b19-8-
SMILES:
CN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C
Molecular Formula:
C23H29N3O2S2
Molecular Weight:
443.6 g/mol
(Z)-Thiothixene
CAS No.: 3313-26-6
Reference Standards
VCID: VC0151723
Molecular Formula: C23H29N3O2S2
Molecular Weight: 443.6 g/mol
CAS No. | 3313-26-6 |
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Product Name | (Z)-Thiothixene |
Molecular Formula | C23H29N3O2S2 |
Molecular Weight | 443.6 g/mol |
IUPAC Name | (9Z)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]thioxanthene-2-sulfonamide |
Standard InChI | InChI=1S/C23H29N3O2S2/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26/h4-5,7-11,17H,6,12-16H2,1-3H3/b19-8- |
Standard InChIKey | GFBKORZTTCHDGY-UWVJOHFNSA-N |
Isomeric SMILES | CN1CCN(CC1)CC/C=C\2/C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C |
SMILES | CN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C |
Canonical SMILES | CN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C |
Colorform | White to tan crystals cis-, trans- mixture) White to tan crystalline powde |
Melting Point | 114-118 °C (cis-, trans- mixture) |
Physical Description | Solid |
Description | Thiothixene is a thioxanthene derivative and a dopamine antagonist with antipsychotic property. Thiothixene blocks postsynaptic dopamine receptors in the mesolimbic system and medullary chemoreceptor trigger zone, thereby decreasing dopamine activity leading to decreased stimulation of the vomiting center and psychotic effects, such as hallucinations and delusions. In addition, this agent blocks the D2 somatodendritic autoreceptor, thereby increasing dopamine turnover. Thiothixene possesses weak affinity for the histamine H1 and alpha-adrenergic receptors. Thiothixene, also known as navane or p-4657 b, belongs to the class of organic compounds known as thioxanthenes. These are organic polycyclic compounds containing a thioxanthene moiety, which is an aromatic tricycle derived from xanthene by replacing the oxygen atom with a sulfur atom. Thiothixene is a drug which is used for the management of schizophrenia. Thiothixene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Thiothixene has been detected in multiple biofluids, such as urine and blood. Within the cell, thiothixene is primarily located in the membrane (predicted from logP). Thiothixene is a N-methylpiperazine. It has a role as an anticoronaviral agent. |
Solubility | Pratically insoluble in water (cis-, trans- mixture) Very soluble in chloroform; slightly soluble in methanol, acetone (cis-, trans- mixture) Slightly soluble in carbon tetrachloride 1.39e-02 g/L >66.5 [ug/mL] |
Synonyms | (Z)-N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-9H-thioxanthene-2-sulfonamide; (Z)-N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-Thioxanthene-2-sulfonamide; Thiothixene; Tiotixene; cis-Thiothixene |
Vapor Pressure | 2.56X10-12 mm Hg at 25 °C (est) |
PubChem Compound | 941651 |
Last Modified | Nov 11 2021 |
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